Cas no 1823833-89-1 (3-Methyl-5-propoxybenzoic acid)

• Product Name: 3-Methyl-5-propoxybenzoic acid
• CAS No: 1823833-89-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD28247301
• CID: 4785673
• Update Time: 2025-06-11

3-Methyl-5-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-propoxybenzoic acid
• 3-Methyl-5-propoxy-benzoic acid

• MDL： MFCD28247301
• Inchi： 1S/C11H14O3/c1-3-4-14-10-6-8(2)5-9(7-10)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： XJQMQZHGKXRNEE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(C)C=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Methyl-5-propoxybenzoic acid

Research Briefing on 3-Methyl-5-propoxybenzoic Acid (CAS: 1823833-89-1): Recent Advances and Applications in Chemical Biology and Medicine

3-Methyl-5-propoxybenzoic acid (CAS: 1823833-89-1) is a synthetic benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of small-molecule inhibitors and modulators of biological targets. This briefing provides an overview of the latest research findings, focusing on the synthesis, biological activity, and therapeutic potential of this compound.

The compound's structure, characterized by a propoxy group at the 5-position and a methyl group at the 3-position of the benzoic acid scaffold, offers unique physicochemical properties that enhance its bioavailability and target specificity. Recent synthetic methodologies have optimized the production of 3-Methyl-5-propoxybenzoic acid, enabling its broader application in high-throughput screening and structure-activity relationship (SAR) studies. These advancements have facilitated the identification of novel derivatives with improved pharmacological profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of COX-2 inhibitors, highlighting its role in anti-inflammatory drug development. The study reported that derivatives of 3-Methyl-5-propoxybenzoic acid exhibited selective inhibition of COX-2 over COX-1, reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore the compound's potential as a safer alternative for treating chronic inflammatory conditions.

Another significant application of 3-Methyl-5-propoxybenzoic acid lies in its use as a ligand for G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv detailed its binding affinity for the adenosine A_2A receptor, a target implicated in neurodegenerative diseases such as Parkinson's. The study utilized molecular docking and in vitro assays to validate the compound's modulatory effects, suggesting its utility in designing next-generation neurotherapeutics. These results align with the growing interest in GPCR-targeted therapies and highlight the compound's versatility.

Beyond its therapeutic applications, 3-Methyl-5-propoxybenzoic acid has also been investigated for its role in chemical biology tools. A 2024 Nature Chemical Biology publication described its incorporation into photoaffinity probes for mapping protein-ligand interactions. The compound's stability under UV irradiation and its compatibility with click chemistry make it an ideal candidate for proteome-wide studies, enabling researchers to elucidate novel drug targets and signaling pathways.

In conclusion, 3-Methyl-5-propoxybenzoic acid (CAS: 1823833-89-1) represents a promising scaffold in drug discovery and chemical biology. Its recent applications in COX-2 inhibition, GPCR modulation, and protein interaction mapping demonstrate its broad utility. Future research should focus on optimizing its derivatives for clinical translation and expanding its use in emerging therapeutic areas. This briefing underscores the compound's potential to address unmet medical needs and advance the field of precision medicine.